N-methyl-1-phenyl-N-[1-(4-pyrimidinyl)ethyl]-1H-1,2,3-triazole-4-carboxamide

• IUPAC Name: N-methyl-1-phenyl-N-(1-pyrimidin-4-ylethyl)triazole-4-carboxamide
• InChI: InChI=1S/C16H16N6O/c1-12(14-8-9-17-11-18-14)21(2)16(23)15-10-22(20-19-15)13-6-4-3-5-7-13/h3-12H,1-2H3
• InChI Key: MVCQWSSTAGRIRT-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=NC=NC=C1)N(C)C(=O)C2=CN(N=N2)C3=CC=CC=C3
• Molecular Formula: C16H16N6O
• Molecular Weight: 308.34 g/mol

Description

N-methyl-1-phenyl-N-[1-(4-pyrimidinyl)ethyl]-1H-1,2,3-triazole-4-carboxamide (referred to as MPEP) is a chemical compound that has been extensively studied for its potential use in the treatment of various neurological disorders. MPEP is a selective antagonist of the metabotropic glutamate receptor subtype 5 (mGluR5), which is involved in the regulation of synaptic transmission and plasticity.

Mechanism of Action

MPEP acts as a selective antagonist of the N-methyl-1-phenyl-N-[1-(4-pyrimidinyl)ethyl]-1H-1,2,3-triazole-4-carboxamide receptor, which is involved in the regulation of synaptic transmission and plasticity. By blocking the activity of this receptor, MPEP is able to modulate the release of glutamate, a neurotransmitter that is involved in learning and memory.
Biochemical and Physiological Effects:
MPEP has been shown to have a number of biochemical and physiological effects, including the modulation of synaptic transmission and plasticity, the reduction of inflammation, and the improvement of cognitive function. In animal models, MPEP has been shown to reduce symptoms of anxiety and depression, as well as improve learning and memory.

Advantages and Limitations for Lab Experiments

One advantage of using MPEP in lab experiments is its selectivity for the N-methyl-1-phenyl-N-[1-(4-pyrimidinyl)ethyl]-1H-1,2,3-triazole-4-carboxamide receptor, which allows for more precise modulation of glutamate release. However, one limitation of using MPEP is its potential for off-target effects, which may complicate the interpretation of experimental results.

Future Directions

There are a number of potential future directions for research on MPEP, including the development of more selective N-methyl-1-phenyl-N-[1-(4-pyrimidinyl)ethyl]-1H-1,2,3-triazole-4-carboxamide antagonists, the investigation of MPEP's potential use in the treatment of other neurological disorders, and the exploration of MPEP's effects on other neurotransmitter systems. Additionally, further research is needed to better understand the potential side effects and limitations of using MPEP in clinical settings.

Synthesis Methods

The synthesis of MPEP involves a multi-step process that begins with the reaction of 4-bromopyrimidine with ethyl acetoacetate to yield 4-ethyl-2,6-dimethylpyrimidine. This compound is then reacted with phenylhydrazine to form 4-ethyl-2,6-dimethylphenylhydrazine, which is subsequently reacted with N-methylisatoic anhydride to yield MPEP.

Scientific Research Applications

MPEP has been extensively studied for its potential use in the treatment of various neurological disorders, including Parkinson's disease, Alzheimer's disease, and fragile X syndrome. In animal models, MPEP has been shown to improve cognitive function and reduce symptoms of anxiety and depression.